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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

Regelinol Technical Support Center
Welcome to the Regelinol Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility of Regelinol. Below you will find troubleshooting guides and

frequently asked questions to help ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Regelinol?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for dissolving

Regelinol to create stock solutions.[1] It is a powerful polar aprotic solvent capable of

dissolving a wide range of organic compounds, including those that are not soluble in water.[2]

[3][4]

Q2: How should I prepare a stock solution of Regelinol?

A2: To prepare a stock solution, dissolve the Regelinol powder in pure, anhydrous DMSO. It is

advisable to start with a common concentration, such as 10 mM or 20 mM, ensuring the

powder is completely dissolved. For specific protocols, please refer to the "Experimental

Protocols" section below.

Q3: My Regelinol solution precipitates when I dilute it in my aqueous buffer or cell culture

medium. Why is this happening and how can I prevent it?
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A3: This is a common issue with hydrophobic compounds like Regelinol that are initially

dissolved in an organic solvent like DMSO. When the DMSO stock is diluted into an aqueous

solution, the solubility of Regelinol drastically decreases, causing it to precipitate out of the

solution. To prevent this, you can try several strategies:

Stepwise Dilution: Avoid adding the DMSO stock directly to the full volume of your aqueous

solution. Instead, perform serial dilutions in your buffer or medium.

Lowering the Stock Concentration: Using a more dilute DMSO stock solution can sometimes

prevent precipitation upon further dilution.

Using Co-solvents: For challenging applications, especially in vivo studies, a co-solvent

system may be necessary. A common formulation involves a mixture of DMSO, PEG300,

Tween 80, and a saline or PBS buffer.[1]

Warming and Vortexing: Gently warming the solution and vortexing can sometimes help

redissolve small amounts of precipitate, but care should be taken to avoid thermal

degradation of the compound.

For a more detailed guide, please see the "Troubleshooting Guide: Precipitation During

Dilution".

Q4: What is the maximum concentration of DMSO that is safe for my cells in an in vitro assay?

A4: The tolerance of cell lines to DMSO can vary. However, it is generally recommended to

keep the final concentration of DMSO in your cell culture medium at or below 0.5%, with many

researchers aiming for 0.1% or less to avoid off-target effects or cytotoxicity. It is always best

practice to include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Q5: How should I store my Regelinol powder and stock solutions?

A5: Regelinol powder should be stored at -20°C for long-term stability (months to years).[1]

Once dissolved in a solvent like DMSO, the stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to a year.[1]

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.targetmol.com/compound/regelin
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.targetmol.com/compound/regelin
https://www.targetmol.com/compound/regelin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guide: Overcoming Precipitation During Dilution
This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of

Regelinol when preparing working solutions from a DMSO stock.
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Troubleshooting Precipitation

Start: Precipitation Observed

Is the final DMSO concentration > 0.5%?

Action: Lower the stock concentration and/or increase the final volume.

Yes

Did you perform a stepwise dilution?

No

Action: Prepare intermediate dilutions of the stock in media/buffer.

No

Is precipitation still occurring?

Yes

Action: Consider using a co-solvent system (e.g., with PEG300/Tween 80).

Yes

End: Clear Solution

No

Click to download full resolution via product page

Caption: A decision tree for troubleshooting Regelinol precipitation.
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Data Presentation
While specific quantitative solubility data for Regelinol is not readily available in public

literature, the following tables provide a qualitative summary of solvent suitability and a

common formulation for in vivo use based on available information for Regelinol and similar

compounds.

Table 1: Solvent Suitability for Regelinol

Solvent
Suitability for
Stock Solution

Suitability for
Working Solution

Notes

DMSO Excellent Poor (Direct Dilution)

Recommended for

creating high-

concentration stock

solutions.[1]

Ethanol Potentially Good Poor (Direct Dilution)

May be used as a

solvent, but aqueous

precipitation is likely.

[5][6]

Water / PBS Poor Good (as final diluent)

Regelinol is poorly

soluble in aqueous

solutions alone.

Cell Culture Media Poor
Good (with low %

DMSO)

The final

concentration of

DMSO should be kept

to a minimum.

Table 2: Example Formulation for In Vivo Experiments

This formulation is based on a common vehicle for administering hydrophobic compounds to

animals.
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Component
Percentage of Final
Volume

Purpose

DMSO 5% - 10% Primary Solvent

PEG300 / PEG400 30% - 40% Co-solvent

Tween 80 5% Surfactant/Emulsifier

Saline or PBS 45% - 60% Vehicle/Diluent

Total 100%

Note: This is a starting point and may require optimization for your specific experimental needs.

[1]

Experimental Protocols
Protocol 1: Preparation of a Regelinol Stock Solution (10
mM in DMSO)

Preparation: Work in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.

Weighing: Accurately weigh the desired amount of Regelinol powder. For a 10 mM solution,

you will need to calculate the mass based on its molecular weight.

Dissolving: Add the appropriate volume of anhydrous DMSO to the weighed Regelinol
powder. For example, to make 1 mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution until the Regelinol is completely dissolved. Gentle warming in a

water bath (37°C) may be used to aid dissolution if necessary, but avoid overheating.

Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes

and store at -80°C.[1]

Protocol 2: Preparation of a Regelinol Working Solution
for In Vitro Assays
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This protocol is designed to minimize precipitation when diluting the DMSO stock solution into

an aqueous medium.

In Vitro Working Solution Workflow

10 mM Regelinol
in DMSO Stock

Intermediate Dilution
(e.g., 1 mM in media)

Dilute 1:10
in cell culture media Final Working Solution

(e.g., 10 µM in media)

Dilute 1:100
in cell culture media

Click to download full resolution via product page

Caption: Workflow for preparing an in vitro working solution.

Thaw Stock: Thaw a single aliquot of your 10 mM Regelinol in DMSO stock solution at room

temperature.

Prepare Intermediate Dilution: In a sterile tube, prepare an intermediate dilution (e.g., 1 mM)

by adding a small volume of the 10 mM stock to your pre-warmed cell culture medium. For

example, add 10 µL of 10 mM stock to 90 µL of medium. Mix gently by pipetting or flicking

the tube.

Prepare Final Working Solution: Add the required volume of the intermediate dilution to your

final volume of pre-warmed cell culture medium to achieve the desired final concentration.

For example, to make 1 mL of a 10 µM solution, add 10 µL of the 1 mM intermediate dilution

to 990 µL of medium.

Mix and Use: Mix the final working solution gently and add it to your cells immediately.

Always include a vehicle control with the same final DMSO concentration in your experiment.

Protocol 3: Preparation of a Regelinol Formulation for In
Vivo Studies
This protocol provides a method for creating a stable formulation of Regelinol for

administration to animals.
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Initial Dissolution: Dissolve the required amount of Regelinol in DMSO to create a

concentrated initial solution.

Add Co-solvent: To the DMSO solution, add the required volume of PEG300 or PEG400. Mix

thoroughly until the solution is clear.[1]

Add Surfactant: Add the required volume of Tween 80 to the DMSO/PEG mixture. Mix well

until the solution is homogeneous and clear.[1]

Final Dilution: Slowly add the saline or PBS to the mixture while vortexing or stirring

continuously to bring the formulation to the final desired volume and concentration.

Observation: Observe the final formulation for any signs of precipitation. If the solution is

cloudy or contains particulates, it may require further optimization of the solvent ratios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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